One-step scalable synthesis of honeycomb-like g-C3N4 with broad sub-bandgap absorption for superior visible-light-driven photocatalytic hydrogen evolution
RSC Advances Pub Date: 2019-10-14 DOI: 10.1039/C9RA07068K
Abstract
Integration of a nanostructure design with a sub-bandgap has shown great promise in enhancing the photocatalytic H2 production activity of g-C3N4via facilitating the separation of photogenerated charges while simultaneously increasing the active sites and light harvesting ability. However, the development of a synthetic route to generate an ordered g-C3N4 structure with remarkable sub-bandgap absorption via a scalable and economic approach is challenging. Herein, we report the preparation of a honeycomb-like structured g-C3N4 with broad oxygen sub-bandgap absorption (denoted as HOCN) via a scalable one-pot copolymerization process using oxamide as the modelling agent and oxygen doping source. The morphology and sub-bandgap position can be tailored by controlling the oxamide to dicyandiamide ratio. All HOCN samples exhibit remarkable enhancement of photocatalytic H2 production activity due to the synergistic effect between the sub-bandgap and honeycomb structure, which results in strong light absorption extending up to 1000 nm, fast separation of photogenerated charge carriers, and rich photocatalytic reaction sites. In particular, HOCN4 exhibits a remarkable photocatalytic H2 production rate of 1140 μmol h−1 g−1 under visible light irradiation (>420 nm), which is more than 13.9 times faster than the production rate of pristine g-C3N4. Moreover, even under longer wavelength light irradiation (i.e., >500 and >800 nm), HOCN4 still exhibits a high H2 production rate of 477 and 91 μmol h−1 g−1, respectively. In addition, HOCN4 possesses an apparent quantum yield (AQY) of 4.32% at 420 nm and 0.12% at 800 nm. These results confirm that the proposed synthesis strategy allow for scalable production of g-C3N4 with an ordered nanostructure via electronic modulation, which is beneficial for its practical application in photocatalytic H2 production.
Recommended Literature
- [1] Fe-catalyzed cycloaddition of indoles and o-phthalaldehyde for the synthesis of benzo[b]carbazoles with TMSCl- or acid-responsive properties†
- [2] A two-dimensional MoS2/C3N broken-gap heterostructure, a first principles study
- [3] Ferric tannate photothermal material for efficient water distillation†
- [4] Conferences and meetings
- [5] Front cover
- [6] Counterion coupled (COCO) gemini surfactant capped Ag/Au alloy and Ag@Au core–shell nanoparticles for cancer therapy†
- [7] Surface molecularly imprinted polymers-based electrochemical sensor for bovine hemoglobin recognition†
- [8] Simple highly modular acyclic amine-catalyzed direct enantioselective addition of ketones to nitro-olefins†
- [9] Superhydrophilic Cu(OH)2 nanowire-based QCM transducer with self-healing ability for humidity detection†
- [10] Apparatus, etc.
